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For Researchers, Scientists, and Drug Development Professionals

Introduction
L-fucose, a deoxyhexose sugar, is a crucial component of various glycoconjugates in both

prokaryotes and eukaryotes. Its catabolism, which proceeds through the intermediate L-
fuculose, offers a unique window into the metabolic versatility of diverse microorganisms.

While the L-fucose metabolic pathway is well-characterized in the model organism Escherichia

coli, a comprehensive understanding of this process in non-model organisms is vital for fields

ranging from gut microbiology and industrial biotechnology to drug development. This technical

guide provides an in-depth exploration of L-fuculose metabolism in a range of non-model

bacteria and archaea, with a particular focus on the core enzymatic steps, regulatory

mechanisms, and experimental methodologies.

Core Metabolic Pathway
The canonical pathway for L-fuculose metabolism involves a three-step conversion of L-

fucose to intermediates that can enter central carbon metabolism. This pathway is conserved

with variations across different microbial species.

The core enzymes involved are:

L-fucose isomerase (EC 5.3.1.25): Catalyzes the isomerization of L-fucose to L-fuculose.
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L-fuculokinase (EC 2.7.1.51): Phosphorylates L-fuculose to L-fuculose-1-phosphate.

L-fuculose-1-phosphate aldolase (EC 4.1.2.17): Cleaves L-fuculose-1-phosphate into

dihydroxyacetone phosphate (DHAP) and L-lactaldehyde.

DHAP directly enters glycolysis, while L-lactaldehyde can be further metabolized, often to 1,2-

propanediol under anaerobic conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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